2-Amino-1-diphenylmethoxy-2-methylpropane

• Molecular Formula: C17H21NO
• Molecular Weight: 255.35 g/mol
• IUPAC Name: 1-benzhydryloxy-2-methylpropan-2-amine
• InChI: InChI=1S/C17H21NO/c1-17(2,18)13-19-16(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12,16H,13,18H2,1-2H3
• InChI Key: SMDUTBCOJGXCJF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC(C1=CC=CC=C1)C2=CC=CC=C2)N

Description

2-Amino-1-diphenylmethoxy-2-methylpropane is a useful research compound. Its molecular formula is C17H21NO and its molecular weight is 255.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-amino-2-methylpropanol (89.1 g), benzhydrol (190 g) and para-toluenesulphonic acid monohydrate (200 g) in toluene (1200 ml) was heated under reflux in a Dean-Stark apparatus for four hours and evaporated. The residue was partitioned between ether and water and the organic layer was washed with water and extracted into 10% aqueous citric acid. The acidic extract was washed with ether, basified with solid sodium carbonate and extracted into ether. The organic extract was washed with water, dried over sodium sulphate and evaporated to give the title compound as a pale yellow oil (177 g, 69%) which was characterised by its 1H-n.m.r. spectrum.